Cas no 951-06-4 (4,7-Phenanthroline,5-methoxy-)

• Product name: 4,7-Phenanthroline,5-methoxy-
• CAS No: 951-06-4
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 797380
• PubChem ID: 285359

4,7-Phenanthroline,5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4,7-Phenanthroline,5-methoxy-
• 5-methoxy-4,7-Phenanthroline
• 5-methoxy-[4,7]phenanthroline
• Z2050118569
• EN300-658574
• NSC142220
• CS-0257024
• SCHEMBL9271551
• MATJLKZMEUUKEN-UHFFFAOYSA-N
• NSC-142220
• DTXSID90301290
• 951-06-4

• Inchi： InChI=1S/C13H10N2O/c1-16-12-8-11-9(4-2-6-14-11)10-5-3-7-15-13(10)12/h2-8H,1H3
• InChI Key： MATJLKZMEUUKEN-UHFFFAOYSA-N
• SMILES： COC1=C2C(=C3C=CC=NC3=C1)C=CC=N2

Computed Properties

• Exact Mass: 210.07900
• Monoisotopic Mass: 210.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 35.01000
• LogP: 2.79160

4,7-Phenanthroline,5-methoxy- Security Information

4,7-Phenanthroline,5-methoxy- Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 4,7-Phenanthroline,5-methoxy-

Comprehensive Analysis of 4,7-Phenanthroline,5-methoxy- (CAS No. 951-06-4): Properties, Applications, and Research Insights

4,7-Phenanthroline,5-methoxy- (CAS No. 951-06-4) is a specialized organic compound belonging to the phenanthroline family, which has garnered significant attention in recent years due to its unique structural and functional properties. This heterocyclic compound features a methoxy group at the 5-position, enhancing its solubility and reactivity in various chemical environments. Researchers and industries are increasingly exploring its potential in coordination chemistry, material science, and pharmaceutical applications, making it a subject of growing interest in scientific literature and patent filings.

The compound's molecular structure, characterized by its aromatic rings and electron-rich nitrogen atoms, enables it to act as an effective ligand in metal-organic frameworks (MOFs) and catalysis. Its ability to form stable complexes with transition metals like ruthenium and iridium has opened doors for advancements in photovoltaic materials and OLED technologies. Recent studies highlight its role in improving the efficiency of light-emitting diodes (LEDs) and solar cells, aligning with global trends toward sustainable energy solutions.

In the pharmaceutical sector, 4,7-Phenanthroline,5-methoxy- is being investigated for its potential as a bioactive scaffold in drug discovery. Its structural similarity to quinoline derivatives, which are known for their antimicrobial and anticancer properties, has spurred interest in its therapeutic applications. Researchers are particularly focused on its interactions with DNA and enzymes, exploring mechanisms that could lead to novel treatments for diseases such as cancer and bacterial infections. This aligns with the increasing demand for precision medicine and targeted therapies in healthcare.

From a synthetic chemistry perspective, the compound's methoxy group offers versatility in further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial for industries developing high-performance materials or specialty chemicals. For instance, its derivatives are being tested as corrosion inhibitors and sensors, addressing challenges in industrial maintenance and environmental monitoring. Such applications resonate with current priorities like green chemistry and sustainable manufacturing.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to characterize 4,7-Phenanthroline,5-methoxy- and its complexes. These methods ensure purity and structural integrity, which are critical for reproducible research outcomes. The compound's stability under standard laboratory conditions further enhances its practicality for both academic and industrial use.

As the scientific community continues to explore multi-functional ligands and smart materials, 4,7-Phenanthroline,5-methoxy- stands out as a promising candidate. Its dual role in advancing both renewable energy technologies and biomedical research underscores its interdisciplinary relevance. Future studies may focus on optimizing its synthesis routes or expanding its applications in nanotechnology and catalysis, further solidifying its position in modern chemistry.